Cas no 1602916-90-4 (1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1602916-90-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5161486
• PubChem ID: 75481360
• Update Time: 2025-11-01

1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedione, 1,4-dihydro-1-(4-piperidinyl)-
• 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C9H13N3O2/c13-8-9(14)12(6-5-11-8)7-1-3-10-4-2-7/h5-7,10H,1-4H2,(H,11,13)
• InChI Key： SAFQVVKEEZSCFM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCNCC2)C=CNC1=O

Additional information on 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1602916-90-4)

The compound 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1602916-90-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring fused with a tetrahydropyrazine-dione core, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's pharmacophore properties align with current trends in developing small-molecule therapeutics, particularly for neurological and metabolic disorders. Its CAS No. 1602916-90-4 is frequently searched in academic databases, reflecting growing interest in its synthetic routes and bioactivity profiles.

The synthesis of 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing its yield and purity is a key focus for chemists, as highlighted in recent publications. The compound's solubility and stability under physiological conditions are also critical parameters being investigated, especially for drug formulation applications.

From a structure-activity relationship (SAR) perspective, the piperidin-4-yl moiety contributes to enhanced membrane permeability, while the dione group may participate in hydrogen bonding with biological targets. These features make CAS No. 1602916-90-4 a promising candidate for lead optimization in drug development pipelines. Computational studies using molecular docking and QSAR modeling have further validated its potential interactions with various protein targets.

In the context of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione. This aligns with broader industry efforts to reduce hazardous byproducts and improve atom economy. The compound's relevance to sustainable pharmaceutical manufacturing is another reason for its growing prominence in scientific literature.

Analytical characterization of CAS No. 1602916-90-4 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are essential for reproducibility in biological studies. Recent improvements in analytical instrumentation have enabled more detailed studies of this compound's stereochemical properties and conformational dynamics.

The potential therapeutic applications of 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione are being explored in various disease models. Its structural similarity to known enzyme inhibitors suggests possible utility in precision medicine approaches. However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

As the pharmaceutical industry continues to prioritize novel chemical entities, compounds like 1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1602916-90-4) will likely remain at the forefront of drug discovery research. Its combination of synthetic accessibility and biological relevance positions it as an important subject for future translational research and potential therapeutic development.